Cas no 1255717-06-6 (([1-(4-Fluorophenyl)-3,5-dimethyl-1h-pyrazol-4-yl]methyl)amine hydrochloride)

• Product Name: ([1-(4-Fluorophenyl)-3,5-dimethyl-1h-pyrazol-4-yl]methyl)amine hydrochloride
• CAS No: 1255717-06-6
• MF: C₁₂H₁₅ClFN₃
• MW: 255.719004869461
• MDL: MFCD13186037
• CID: 4582313
• Update Time: 2025-10-29

([1-(4-Fluorophenyl)-3,5-dimethyl-1h-pyrazol-4-yl]methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ([1-(4-Fluorophenyl)-3,5-dimethyl-1h-pyrazol-4-yl]methyl)amine hydrochloride
• {[1-(4-fluorophenyl)-3,5-dimethyl-1h-pyrazol-4-yl]methyl}amine hydrochloride
• (1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl)methanamine hydrochloride
• [1-(4-fluorophenyl)-3,5-dimethylpyrazol-4-yl]methanamine;hydrochloride
• 1-[1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]methanamine hydrochloride, AldrichCPR

• MDL： MFCD13186037
• Inchi： 1S/C12H14FN3.ClH/c1-8-12(7-14)9(2)16(15-8)11-5-3-10(13)4-6-11;/h3-6H,7,14H2,1-2H3;1H
• InChI Key： TUMSAPBILBJOCF-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)N1C(C)=C(CN)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 228
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on ([1-(4-Fluorophenyl)-3,5-dimethyl-1h-pyrazol-4-yl]methyl)amine hydrochloride

Introduction to ([1-(4-Fluorophenyl)-3,5-dimethyl-1h-pyrazol-4-yl]methyl)amine Hydrochloride (CAS No. 1255717-06-6)

([1-(4-Fluorophenyl)-3,5-dimethyl-1h-pyrazol-4-yl]methyl)amine hydrochloride (CAS No. 1255717-06-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FMPA-HCl, is a derivative of pyrazole and exhibits a unique combination of structural features that make it a valuable candidate for various therapeutic applications.

The pyrazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms, is a well-known scaffold in medicinal chemistry due to its versatile biological activities. The presence of the 4-fluorophenyl group and the dimethyl substituents on the pyrazole ring further enhances the compound's pharmacological profile, contributing to its potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of FMPA-HCl in several areas of research. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the *Journal of Medicinal Chemistry* has shown that FMPA-HCl exhibits potent inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, FMPA-HCl has also been investigated for its role in modulating neurotransmitter systems. A study conducted by researchers at the University of California, San Francisco, demonstrated that FMPA-HCl can selectively bind to serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent. This finding opens up new avenues for the development of more effective and targeted therapies for mental health disorders.

The chemical structure of FMPA-HCl is characterized by its amine group, which is protonated in the hydrochloride salt form. This protonation not only affects the compound's solubility and stability but also influences its pharmacokinetic properties. The hydrochloride salt form enhances the compound's bioavailability and reduces its toxicity, making it more suitable for in vivo studies and clinical trials.

From a synthetic perspective, the preparation of FMPA-HCl involves several well-established chemical reactions. The synthesis typically begins with the formation of the pyrazole ring through a cyclocondensation reaction between an appropriate hydrazine and an acyl chloride or ester. Subsequent functionalization steps introduce the 4-fluorophenyl and dimethyl groups, followed by the final step of converting the free amine to its hydrochloride salt form.

The physical properties of FMPA-HCl, such as its melting point, solubility, and stability, have been extensively studied. These properties are crucial for optimizing formulation strategies and ensuring consistent performance in both preclinical and clinical settings. For example, the high solubility of FMPA-HCl in aqueous media facilitates its use in oral formulations, while its stability under various storage conditions ensures long-term reliability.

In terms of safety and toxicity, preclinical studies have shown that FMPA-HCl exhibits a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are essential to fully understand potential side effects and ensure patient safety. Ongoing research aims to refine dosing regimens and identify any long-term adverse effects associated with prolonged use.

The potential applications of FMPA-HCl extend beyond traditional small molecule therapeutics. Recent advancements in nanotechnology have explored the use of this compound as a functional component in drug delivery systems. By encapsulating FMPA-HCl within nanoparticles or liposomes, researchers have been able to enhance its targeted delivery to specific tissues or cells, thereby improving therapeutic efficacy while minimizing systemic side effects.

In conclusion, ([1-(4-Fluorophenyl)-3,5-dimethyl-1h-pyrazol-4-yl]methyl)amine hydrochloride (CAS No. 1255717-06-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various areas of medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, FMPA-HCl is poised to play a significant role in advancing healthcare solutions for a wide range of diseases.